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Introduction

CVRARTR is a novel, synthetically developed peptide antagonist of Programmed Death-
Ligand 1 (PD-L1), a critical immune checkpoint protein.[1][2] Identified through phage display
technology, this peptide has emerged as a valuable research tool for studying the PD-L1
signaling pathway and its role in immune evasion by cancer cells. Its mechanism of action
involves binding to PD-L1, inducing its internalization, and subsequently downregulating its
expression on the cell surface.[1] This activity effectively reinvigorates T-cell responses, making
CVRARTR a compelling agent for both basic research and preclinical drug development in
immuno-oncology.[1][3]

Application Notes

CVRARTR, also known as PD-L1Pep-2, offers a versatile tool for a range of applications aimed
at understanding and targeting the PD-1/PD-L1 axis. Its peptide nature provides advantages
over antibody-based approaches, including smaller size for potentially better tissue penetration
and ease of synthesis and modification.[4]

Key Applications:
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o Studying PD-L1 Trafficking and Downregulation: CVRARTR can be used to investigate the
cellular mechanisms of PD-L1 internalization and degradation.

« In Vitro T-Cell Activation Assays: By blocking the PD-1/PD-L1 interaction, CVRARTR can
restore the proliferative capacity and cytokine secretion of T-cells co-cultured with PD-L1-
expressing cancer cells.[1]

e In Vivo Tumor Models: CVRARTR has demonstrated anti-tumor efficacy in syngeneic mouse
models, providing a tool for preclinical evaluation of PD-L1 blockade.[1][5]

e Flow Cytometry and Immunohistochemistry: Labeled versions of CVRARTR can potentially
be used as detection reagents for visualizing PD-L1 expression in cells and tissues, offering
an alternative to traditional antibodies.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of CVRARTR based on
available research.

Parameter Value Reference

Binding Affinity (KD) 281 nM [1]
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Signaling and Experimental Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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